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Compound of Interest

Compound Name: Ethyl 2,6-dibromobenzoate

CAS No.: 1214375-69-5

Cat. No.: B1321914

Get Quote

CAS Number: 1214375-69-5

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of Ethyl 2,6-dibromobenzoate, a

valuable halogenated aromatic ester. It is intended for researchers, scientists, and

professionals in drug development and organic synthesis. This document delves into its

synthesis, physicochemical properties, spectroscopic signature, and its applications as a

versatile chemical building block.

Introduction: A Key Synthetic Intermediate
Ethyl 2,6-dibromobenzoate is a disubstituted aromatic compound featuring a benzene ring

functionalized with two bromine atoms at the ortho positions relative to an ethyl ester group.[1]

This substitution pattern imparts unique steric and electronic properties to the molecule, making

it a strategic intermediate in the synthesis of complex organic molecules and pharmacologically

active compounds. The presence of the two bromine atoms offers reactive handles for various

cross-coupling reactions, while the ester moiety can be readily modified, providing a versatile

platform for molecular elaboration.
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Synthesis of Ethyl 2,6-dibromobenzoate
The most common and efficient method for the synthesis of Ethyl 2,6-dibromobenzoate is the

Fischer esterification of 2,6-dibromobenzoic acid with ethanol in the presence of a strong acid

catalyst. This reversible reaction is driven to completion by using an excess of the alcohol,

which also serves as the solvent.

Reaction Workflow
The synthesis can be visualized as a straightforward two-step process starting from the

commercially available 2,6-dibromobenzoic acid.
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Caption: Synthesis workflow for Ethyl 2,6-dibromobenzoate.

Detailed Experimental Protocol
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This protocol is adapted from established Fischer esterification procedures for analogous

compounds.

Materials:

2,6-dibromobenzoic acid

Absolute ethanol (reagent grade)

Concentrated sulfuric acid (98%)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Ethyl acetate

Hexane

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Separatory funnel

Rotary evaporator

Standard glassware

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-

dibromobenzoic acid in an excess of absolute ethanol (e.g., 10-20 equivalents).

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to

the stirred solution.

Reflux: Attach a reflux condenser and heat the reaction mixture to a gentle reflux using a

heating mantle. Maintain the reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Extraction: Dilute the residue with ethyl acetate and transfer it to a separatory funnel. Wash

the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate under reduced pressure to obtain the crude Ethyl 2,6-
dibromobenzoate.

Purification: The crude product can be further purified by column chromatography on silica

gel using a mixture of hexane and ethyl acetate as the eluent.

Reaction Mechanism
The Fischer esterification proceeds through a series of protonation and nucleophilic acyl

substitution steps.
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Caption: Mechanism of the Fischer Esterification.
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Physicochemical and Spectroscopic Properties
The key physical and chemical properties of Ethyl 2,6-dibromobenzoate are summarized in

the table below.

Property Value Source

CAS Number 1214375-69-5 [1]

Molecular Formula C₉H₈Br₂O₂ [1]

Molecular Weight 307.97 g/mol [1]

Appearance White to off-white solid

Melting Point Not reported

Boiling Point Not reported

Solubility
Soluble in common organic

solvents

Spectroscopic Data (Predicted)
While experimental spectra are not readily available in public databases, the expected ¹H NMR,

¹³C NMR, and IR spectral data can be predicted based on the analysis of structurally similar

compounds.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

Aromatic Protons: The aromatic region is expected to show a characteristic splitting pattern

for a 1,2,3-trisubstituted benzene ring. The proton at the 4-position (para to the ester) will

likely appear as a triplet, while the protons at the 3- and 5-positions (meta to the ester) will

appear as a doublet.

Ethyl Group Protons: A quartet corresponding to the methylene protons (-OCH₂CH₃) and a

triplet for the methyl protons (-OCH₂CH₃) are expected in the upfield region.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Carbonyl Carbon: A signal for the ester carbonyl carbon is expected in the downfield region

(around 165-170 ppm).

Aromatic Carbons: Signals for the six aromatic carbons will be observed, with the carbon

atoms attached to the bromine atoms appearing at a characteristic chemical shift.

Ethyl Group Carbons: Two signals corresponding to the methylene and methyl carbons of

the ethyl group will be present in the upfield region.

Infrared (IR) Spectroscopy:

C=O Stretch: A strong absorption band characteristic of the ester carbonyl group is expected

around 1720-1740 cm⁻¹.

C-O Stretch: An absorption band for the C-O single bond of the ester will likely be observed

in the 1100-1300 cm⁻¹ region.

C-Br Stretch: The C-Br stretching vibrations typically appear in the fingerprint region, below

800 cm⁻¹.

Aromatic C-H Stretch: Absorption bands for the aromatic C-H stretching will be present

above 3000 cm⁻¹.

Applications in Research and Drug Development
Ethyl 2,6-dibromobenzoate serves as a versatile building block in organic synthesis,

particularly in the construction of sterically hindered and electronically modulated molecular

frameworks.

A Platform for Diverse Chemical Transformations
The two ortho-bromine substituents provide handles for a variety of synthetic transformations,

making this molecule a valuable starting material for creating diverse chemical libraries for drug

discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1321914/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-2-6-dibromobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Transformations

Potential Products
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Caption: Versatility of Ethyl 2,6-dibromobenzoate as a synthetic building block.

The steric hindrance provided by the two bromine atoms can influence the regioselectivity of

subsequent reactions, allowing for the synthesis of specific isomers that might be difficult to

access through other routes. This is particularly valuable in medicinal chemistry, where the

precise three-dimensional arrangement of atoms is critical for biological activity.

Safety Information
As with all halogenated organic compounds, Ethyl 2,6-dibromobenzoate should be handled

with appropriate safety precautions in a well-ventilated fume hood. Personal protective

equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed

safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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